Cas no 2757901-97-4 (4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride)

• Product Name: 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride
• CAS No: 2757901-97-4
• MF: C₉H₈FNO₂S₂
• MW: 245.293723106384
• CID: 5672323
• PubChem ID: 165759871
• Update Time: 2025-07-26

4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-1,3-benzothiazole-2-sulfonyl fluoride
• EN300-27116013
• 2757901-97-4
• 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride

• Inchi： 1S/C9H8FNO2S2/c1-5-3-6(2)8-7(4-5)14-9(11-8)15(10,12)13/h3-4H,1-2H3
• InChI Key： YDIIAOGNXYBPHJ-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1C=C(C)C=C2C)S(=O)(=O)F

Computed Properties

• Exact Mass: 244.99804901g/mol
• Monoisotopic Mass: 244.99804901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride

Exploring the Applications and Properties of 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride (CAS No. 2757901-97-4)

4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride (CAS No. 2757901-97-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in bioconjugation, proteomics, and drug discovery. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry and material science. Researchers and industries are increasingly exploring its potential as a click chemistry reagent, particularly in the context of covalent inhibitors and activity-based probes.

The molecular structure of 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride features a reactive sulfonyl fluoride group, which enables selective modifications of proteins and other biomolecules. This characteristic aligns with the growing demand for targeted covalent inhibitors in precision medicine, a field that emphasizes personalized therapeutic strategies. Recent studies highlight its utility in chemoproteomics, where it serves as a tool for profiling enzyme activity and identifying novel drug targets. The compound's stability under physiological conditions further enhances its appeal for biochemical assays and high-throughput screening.

In the realm of organic synthesis, 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride is valued for its role in constructing sulfur-containing scaffolds, which are pivotal in agrochemicals and pharmaceuticals. Its electron-withdrawing properties facilitate nucleophilic substitution reactions, making it a versatile intermediate for derivatization. The compound's compatibility with green chemistry principles—such as minimal byproduct formation and efficient atom economy—has also positioned it as a sustainable option for modern synthetic workflows.

From a commercial perspective, the demand for 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride is driven by its applications in biopharmaceuticals and diagnostic reagents. Companies specializing in life sciences and chemical biology are actively incorporating this compound into their portfolios, catering to academic and industrial researchers. Its CAS No. 2757901-97-4 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in global supply chains.

Looking ahead, the compound's potential in AI-driven drug discovery and machine learning-aided molecular design is a topic of keen interest. As computational tools accelerate the identification of bioactive molecules, 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride could play a pivotal role in validating predicted targets. Its integration with cryo-EM and X-ray crystallography techniques further underscores its relevance in structural biology. For researchers seeking reliable chemical probes or custom synthesis solutions, this compound offers a robust and well-documented option.

In summary, 4,6-Dimethyl-1,3-benzothiazole-2-sulfonyl fluoride (CAS No. 2757901-97-4) exemplifies the convergence of chemical innovation and biomedical research. Its multifaceted applications—from covalent drug design to functional proteomics—highlight its importance in advancing scientific and industrial frontiers. As the scientific community continues to explore its capabilities, this compound is poised to remain a cornerstone in cutting-edge chemistry and therapeutic development.